Cas no 32953-65-4 (Octyl cis-9-Octadecenoate)

• Product Name: Octyl cis-9-Octadecenoate
• CAS No: 32953-65-4
• Molecular Formula: C₂₆H₅₀O₂
• Molecular Weight: 394.674
• CID: 312214
• PubChem ID: 6436729

Octyl cis-9-Octadecenoate Properties

Names and Identifiers

• 9-Octadecenoic acid(9Z)-, octyl ester
• 9-OCTADECENOIC ACID (Z)-, OCTYL ESTER
• octyl octadec-9-enoate
• octyl (9Z)-octadec-9-enoate
• Octyl oleate
• 9-Octadecenoicacid (Z)-, octyl ester
• Oleic acid, octyl ester (6CI,7CI,8CI)
• Octyl(Z)-9-octadecenoate
• n-Octyl oleate
• EINECS 251-304-7
• NSC-152070
• SCHEMBL333643
• DTXSID8067733
• 9-Octadecenoic acid (9Z)-, octyl ester
• NSC152070
• Octyl cis-9-Octadecenoate
• 32953-65-4
• NS00020639

• InChIKey： QTDSLDJPJJBBLE-PFONDFGASA-N
• Inchi： 1S/C26H50O2/c1-3-5-7-9-11-12-13-14-15-16-17-18-19-20-22-24-26(27)28-25-23-21-10-8-6-4-2/h14-15H,3-13,16-25H2,1-2H3/b15-14-
• SMILES： CCCCCCCC/C=C\CCCCCCCC(OCCCCCCCC)=O

Computed Properties

• Exact Mass: 394.3813
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 23
• Monoisotopic Mass: 394.381081
• Heavy Atom Count: 28
• Complexity: 335
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 11
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 26.3
• Refractive Index: 1.459
• Boiling Point: 469.2°Cat760mmHg
• Flash Point: 82.2°C
• Density: 0.867

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters